3-(Benzyloxy)-2-thiophenecarbohydrazide

• IUPAC Name: 3-phenylmethoxythiophene-2-carbohydrazide
• InChI: InChI=1S/C12H12N2O2S/c13-14-12(15)11-10(6-7-17-11)16-8-9-4-2-1-3-5-9/h1-7H,8,13H2,(H,14,15)
• InChI Key: KOHQGZOPNDFKRX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(SC=C2)C(=O)NN
• Molecular Formula: C12H12N2O2S
• Molecular Weight: 248.30 g/mol

Description

3-(Benzyloxy)-2-thiophenecarbohydrazide, also known as 3-BZTCH, is a heterocyclic compound that has been studied for its potential medical applications. It has been used in the synthesis of various compounds and has been shown to have interesting biological activities.

Scientific Research Applications

Synthesis and Biological Activity

• The synthesis of benzo[b]thiophene substituted compounds like carbamates, ureas, semicarbazides, and pyrazoles, derived from thiophene carbohydrazides, has been explored for their antimicrobial and analgesic activities (Kumara et al., 2009).
• Another study synthesized oxadiazoles, thiadiazoles, and triazoles from benzo[b]thiophene, demonstrating the versatility of thiophene derivatives in creating diverse biologically active compounds (Sharba et al., 2005).

Antimicrobial and Analgesic Properties

• Research has focused on synthesizing heterocyclic compounds containing benzothiophene moiety, with activities such as antimicrobial, analgesic, and anthelmintic being investigated (Naganagowda et al., 2011).

Inhibitory Activity

• 2-(Diethylamino)thieno1,3ŏxazin-4-ones, synthesized from ethyl 2-aminothiophene-3-carboxylates, showed significant inhibitory activity toward human leukocyte elastase, indicating potential medical applications (Gütschow et al., 1999).

Molecular Structure and Interaction

• The molecular structure of compounds like N′-(4-Cyanobenzylidene)thiophene-2-carbohydrazide has been analyzed, offering insights into their chemical properties and potential interactions in biological systems (Li et al., 2010).

Antioxidant Activities

• Derivatives of thiophene, such as thiosemicarbazides and 1,2,4-triazolethiones, have been synthesized and evaluated for their antioxidant activities, showcasing the potential for therapeutic applications (Nazarbahjat et al., 2014).

Synthesis of Diverse Derivatives

• The synthesis of various benzo[b]thiophene derivatives, such as quinazolinones, oxadiazoles, and thiadiazoles, has been researched for their potential in pharmacology and biochemistry (Naganagowda & Petsom, 2011).